Cas no 189330-26-5 (3-THIOPHENECARBOXYLIC ACID, 2-(DIFLUOROMETHYL)-)

• Product Name: 3-THIOPHENECARBOXYLIC ACID, 2-(DIFLUOROMETHYL)-
• CAS No: 189330-26-5
• MF: C₆H₄F₂O₂S
• MW: 178.156567573547
• CID: 3301513
• PubChem ID: 18938064
• Update Time: 2025-05-23

3-THIOPHENECARBOXYLIC ACID, 2-(DIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 3-THIOPHENECARBOXYLIC ACID, 2-(DIFLUOROMETHYL)-
• EN300-716072
• AKOS034076399
• 189330-26-5
• SCHEMBL8628942
• DTXSID501251089
• PHA33026
• MFCD20659263
• 2-(difluoromethyl)thiophene-3-carboxylicacid
• DTXCID101681886
• 2-(difluoromethyl)-3-thiophenecarboxylic acid
• D74681
• Z1262557533
• 873-722-4
• CS-0088278
• 2-difluoromethyl-3-thiophenecarboxylic acid
• 2-(difluoromethyl)thiophene-3-carboxylic acid

• Inchi： 1S/C6H4F2O2S/c7-5(8)4-3(6(9)10)1-2-11-4/h1-2,5H,(H,9,10)
• InChI Key： BFMDXJOTIDRJCC-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)O)=C1C(F)F

Computed Properties

• Exact Mass: 177.99000686Da
• Monoisotopic Mass: 177.99000686Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3-THIOPHENECARBOXYLIC ACID, 2-(DIFLUOROMETHYL)-

Comprehensive Overview of 3-THIOPHENECARBOXYLIC ACID, 2-(DIFLUOROMETHYL)- (CAS No. 189330-26-5)

3-THIOPHENECARBOXYLIC ACID, 2-(DIFLUOROMETHYL)- (CAS No. 189330-26-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a thiophene ring substituted with a difluoromethyl group and a carboxylic acid functionality, serves as a versatile building block in synthetic chemistry. Its molecular formula, C₇H₅F₂O₂S, highlights its potential for applications requiring fluorinated heterocycles, a class of compounds increasingly sought after for their enhanced stability and bioavailability.

The growing interest in fluorinated compounds like 2-(difluoromethyl)-3-thiophenecarboxylic acid stems from their role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are actively exploring its utility in structure-activity relationship (SAR) studies, where the introduction of fluorine atoms can markedly alter a molecule's electronic and steric properties. This aligns with current trends in precision medicine and green chemistry, as fluorinated derivatives often exhibit improved metabolic stability and reduced toxicity.

From a synthetic perspective, CAS No. 189330-26-5 is frequently employed in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex architectures. Its carboxylic acid moiety allows for further derivatization into esters, amides, or other functional groups, making it a valuable intermediate in high-throughput screening libraries. Recent publications have highlighted its use in designing biodegradable materials, addressing the demand for sustainable alternatives in industrial applications.

In agrochemical contexts, derivatives of 3-THIOPHENECARBOXYLIC ACID, 2-(DIFLUOROMETHYL)- have shown promise as plant growth regulators or pesticide synergists. The difluoromethyl group enhances lipophilicity, facilitating better membrane penetration in target organisms—a critical factor in developing next-generation crop protection agents. This resonates with global discussions on food security and climate-resilient agriculture, where efficient chemical tools are essential.

Analytical characterization of this compound typically involves NMR spectroscopy (notably ¹⁹F-NMR due to fluorine presence), mass spectrometry, and HPLC purity analysis. Storage recommendations emphasize protection from moisture and light to preserve its stability, reflecting best practices for handling air-sensitive reagents. Suppliers often provide technical data sheets detailing its solubility profiles (e.g., in DMSO or THF) and compatibility with common reaction conditions.

The commercial availability of 189330-26-5 through major chemical catalogs underscores its industrial relevance. Pricing trends correlate with the escalating demand for custom fluorination services, driven by pharmaceutical outsourcing. Regulatory status varies by region, but it generally falls under standard laboratory chemical classifications, with proper documentation required for international shipping.

Future research directions may explore its incorporation into metal-organic frameworks (MOFs) for catalytic applications or as a precursor for PET radiotracers in medical imaging. As synthetic methodologies advance, particularly in C-H functionalization, the accessibility of derivatives from this scaffold is expected to expand, further solidifying its role in modern chemical innovation.